Cas no 70403-80-4 (4H-Dibenzo[de,g]quinoline,5,6-dihydro-1,2,10-trimethoxy-6-methyl-)

• Product Name: 4H-Dibenzo[de,g]quinoline,5,6-dihydro-1,2,10-trimethoxy-6-methyl-
• CAS No: 70403-80-4
• MF: C₂₀H₂₁NO₃
• MW: 323.385645627975
• CID: 581165
• PubChem ID: 153251
• Update Time: 2025-04-19

4H-Dibenzo[de,g]quinoline,5,6-dihydro-1,2,10-trimethoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Dibenzo[de,g]quinoline,5,6-dihydro-1,2,10-trimethoxy-6-methyl-
• 1,2,10-trimethoxy-6-methyl-5,6-dihydro-4H-dibenzo[de,g]quinoline
• 5,6-Dihydro-1,2,10-trimethoxy-6-methyl-4H-dibenzo[de,g]quinoline
• 6RG76JH8JH
• 70403-80-4
• 4H-Dibenzo[de,g]quinoline, 5,6-dihydro-1,2,10-trimethoxy-6-methyl-
• 1,2,10-Trimethoxydehydroaporphine
• CCRIS 3821
• DTXSID90220679

• Inchi： 1S/C20H21NO3/c1-21-8-7-13-10-17(23-3)20(24-4)19-15-11-14(22-2)6-5-12(15)9-16(21)18(13)19/h5-6,9-11H,7-8H2,1-4H3
• InChI Key： GBMJDWKCPRQQMY-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2CCN(C)C3=CC4C=CC(=CC=4C=1C=23)OC)OC

Computed Properties

• Exact Mass: 323.15223
• Monoisotopic Mass: 323.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 30.9Ų

Experimental Properties

• Density: 1.198±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 523.2°Cat760mmHg
• Flash Point: 157.7°C
• Refractive Index: 1.644
• Solubility: Insuluble (7.8E-3 g/L) (25 ºC),
• PSA: 30.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines Aporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines